Cas no 2248279-90-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(cyclopentylsulfamoyl)benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(cyclopentylsulfamoyl)benzoate
• CAS No: 2248279-90-3
• MF: C₂₀H₁₈N₂O₆S
• MW: 414.431724071503
• CID: 6074179
• PubChem ID: 165729496
• Update Time: 2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(cyclopentylsulfamoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(cyclopentylsulfamoyl)benzoate
• EN300-6523521
• 2248279-90-3

• Inchi： 1S/C20H18N2O6S/c23-18-16-10-3-4-11-17(16)19(24)22(18)28-20(25)13-6-5-9-15(12-13)29(26,27)21-14-7-1-2-8-14/h3-6,9-12,14,21H,1-2,7-8H2
• InChI Key： RBJXQHGCZHHMQR-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C=1)(NC1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 414.08855747g/mol
• Monoisotopic Mass: 414.08855747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 118Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(cyclopentylsulfamoyl)benzoate

Research Briefing on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(cyclopentylsulfamoyl)benzoate (CAS: 2248279-90-3)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(cyclopentylsulfamoyl)benzoate (CAS: 2248279-90-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing synthesizes the latest findings on its synthesis, mechanism of action, and potential therapeutic applications, providing a comprehensive overview for researchers and industry professionals.

Recent studies have highlighted the unique structural features of this compound, which combines an isoindole-1,3-dione moiety with a cyclopentylsulfamoyl benzoate group. This hybrid structure is believed to contribute to its selective binding affinity for specific biological targets, particularly in inflammatory and oncogenic pathways. Computational modeling and in vitro assays suggest that the compound exhibits potent inhibitory activity against key enzymes involved in these pathways.

One of the most promising aspects of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(cyclopentylsulfamoyl)benzoate is its potential as a lead compound for drug development. Preliminary pharmacokinetic studies indicate favorable absorption and distribution profiles, with moderate metabolic stability. However, further optimization may be required to enhance its bioavailability and reduce potential off-target effects.

In addition to its therapeutic potential, recent research has explored the compound's utility as a chemical probe. Its ability to selectively modulate specific protein-protein interactions makes it a valuable tool for elucidating complex biological mechanisms. Several studies have employed this compound to investigate signaling pathways in cancer and autoimmune diseases, yielding insights that could inform the development of novel therapeutics.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as scalability of synthesis, long-term toxicity, and formulation stability need to be addressed. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and accelerate the development of derivatives with improved properties.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(cyclopentylsulfamoyl)benzoate represents a promising candidate for further investigation in drug discovery and chemical biology. Its unique structural and functional characteristics offer multiple avenues for research, from target validation to therapeutic development. Continued exploration of this compound and its analogs is expected to yield significant contributions to the field of chemical biology and medicine.